Cas no 6938-37-0 (1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol)

• Product Name: 1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
• CAS No: 6938-37-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1735937
• PubChem ID: 243785
• Update Time: 2025-04-21

1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
• 1,7-dimethyl-3,4-dihydro-2H-naphthalen-1-ol
• 1-Naphthalenol, 1,2,3,4-tetrahydro-1,7-dimethyl-

• Inchi： 1S/C12H16O/c1-9-5-6-10-4-3-7-12(2,13)11(10)8-9/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： NKDKDFROVXYVRB-UHFFFAOYSA-N
• SMILES： OC1(C)C2C=C(C)C=CC=2CCC1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 282.8±9.0 °C(Predicted)
• PSA: 20.23
• pka: 14.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins